
In-Depth Technical Guide to the Safety and
Handling of 3-Nitrobenzaldoxime

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Nitrobenzaldoxime

Cat. No.: B8812994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols, handling

procedures, and known hazards associated with 3-Nitrobenzaldoxime (CAS No: 3431-62-7).

The information herein is intended to equip laboratory personnel with the necessary knowledge

to handle this compound responsibly and minimize exposure risks.

Introduction to 3-Nitrobenzaldoxime
3-Nitrobenzaldoxime is an organic compound with the molecular formula C₇H₆N₂O₃.[1][2] It is

structurally characterized by a benzaldehyde oxime core with a nitro group substituted at the

meta-position of the benzene ring. It is known for its applications in chemical synthesis and has

been identified as a stain used in biological research.[1] Like many nitroaromatic compounds, it

requires careful handling due to its potential health hazards.

Hazard Identification and Classification
3-Nitrobenzaldoxime is classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards

are related to irritation of the skin, eyes, and respiratory tract.[3]

GHS Classification:

Skin Corrosion/Irritation: Category 2[3]
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Serious Eye Damage/Eye Irritation: Category 2

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Quantitative Safety Data
The following tables summarize the key physical, chemical, and toxicological properties of 3-
Nitrobenzaldoxime and related compounds.

Table 1: Physical and Chemical Properties of 3-Nitrobenzaldoxime

Property Value Source

CAS Number 3431-62-7

Molecular Formula C₇H₆N₂O₃

Molecular Weight 166.13 g/mol

Appearance Crystalline solid N/A

Melting Point 121 - 122 °C

LogP 1.92610

Table 2: Toxicological Data Summary
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Metric Value Remarks

Acute Oral Toxicity (LD50)
No data available for 3-

Nitrobenzaldoxime.

For the related compound 3-

Nitrobenzaldehyde (CAS 99-

61-6), the LD50 (Oral, Rat) is

1075 mg/kg. This value should

be used for reference only,

indicating moderate acute

toxicity.

Carcinogenicity Not classified as a carcinogen.

No ingredient of the related

compound 3-

Nitrobenzaldehyde at levels ≥

0.1% is identified as a

carcinogen by IARC, NTP, or

OSHA.

General Nitroaromatic Toxicity

Nitroaromatic compounds can

be bioactivated via

nitroreduction to form

hazardous intermediates

(nitroanion radicals, nitroso, N-

hydroxy derivatives) that lead

to oxidative stress and

potential genotoxicity.

This is a general mechanism

for the class and should be

considered a potential,

unquantified hazard.

Experimental Protocols and Handling Precautions
Adherence to strict safety protocols is mandatory when working with 3-Nitrobenzaldoxime.

Engineering Controls
Ventilation: All work, including weighing and solution preparation, must be conducted in a

certified chemical fume hood to prevent inhalation of dust or aerosols.

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

immediate work area.
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Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are required at all times.

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves before use

and dispose of them immediately if contamination is suspected.

Body Protection: A flame-resistant lab coat should be worn and kept fastened.

Handling Procedures
Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday. Do not eat, drink, or smoke in the laboratory.

Contamination: Promptly clean up any spills using appropriate procedures and PPE.

Decontaminate work surfaces after use.

Storage and Disposal
Storage: Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated

area away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste materials and contaminated items in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the product to

enter drains.

Emergency Procedures
First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, call a poison center

or doctor.

Skin Contact: Immediately wash the skin with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, seek medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8812994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: If swallowed, rinse mouth. Call a poison center or doctor if you feel unwell.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable container for disposal.

Clean the spill area thoroughly.

Visualized Workflows and Pathways
The following diagrams illustrate key safety workflows and the potential toxicological pathway

for this class of compounds.
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Planning & Assessment

Implementation of Controls

Experimental Procedure

Identify Need for
3-Nitrobenzaldoxime

Review Safety Data Sheet (SDS)
and Literature

Assess Hazards:
- Irritation (Skin, Eye)
- Respiratory Irritation

- Potential Nitroaromatic Toxicity

Perform Risk Assessment
(Quantity, Frequency, Procedure)

Engineering Controls:
- Chemical Fume Hood

- Eyewash/Shower Station

Select Controls

Personal Protective Equipment (PPE):
- Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

Select Controls

Administrative Controls:
- Standard Operating Procedure (SOP)

- Training Records

Select Controls

Handle Compound
(Weighing, Transfer)

Decontaminate & Clean Up

Segregate & Dispose of Waste
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1. Pre-Experiment Setup

2. Don PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Chemical Fume Hood

4. Weigh 3-Nitrobenzaldoxime
(in fume hood)

5. Perform Experiment

6. Post-Experiment Cleanup

7. Decontaminate Glassware
and Work Surfaces

8. Dispose of Waste
(Solid & Liquid)

9. Doff PPE

10. Wash Hands Thoroughly

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8812994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Bioactivation (Nitroreduction)

Cellular Damage Mechanisms

Nitroaromatic Compound
(e.g., 3-Nitrobenzaldoxime)

Nitro Anion Radical

1e- reduction

Nitroso Intermediate

Reactive Oxygen Species (ROS)
Generation

N-Hydroxylamine Derivative

Covalent Binding to
Proteins & DNA

Oxidative StressGenotoxicity &
Mutagenesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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